Cas no 1376615-91-6 (Palbociclib 1-Hydroxyethyl)

• Product Name: Palbociclib 1-Hydroxyethyl
• CAS No: 1376615-91-6
• MF: C₂₄H₃₁N₇O₂
• MW: 449.548644304276
• CID: 2950607
• Update Time: 2025-08-03

Palbociclib 1-Hydroxyethyl Chemical and Physical Properties

Names and Identifiers

• 帕布昔利布杂质E
• 8-Cyclopentyl-6-(1-hydroxyethyl)-5-methyl-2-((5-(piperazin-1-yl)pyridin-2-yl)amino)pyrido[2,3-d]pyrimidin-7(8h)-one
• 8-cyclopentyl-6-(1-hydroxyethyl)-5-methyl-2-[(5-piperazin-1-ylpyridin-2-yl)amino]pyrido[2,3-d]pyrimidin-7-one
• Palbociclib 1-Hydroxyethyl

• Inchi： 1S/C24H31N7O2/c1-15-19-14-27-24(28-20-8-7-18(13-26-20)30-11-9-25-10-12-30)29-22(19)31(17-5-3-4-6-17)23(33)21(15)16(2)32/h7-8,13-14,16-17,25,32H,3-6,9-12H2,1-2H3,(H,26,27,28,29)
• InChI Key： ITWDCYAGRFOAOD-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)O)=C(C)C2=CN=C(NC3C=CC(=CN=3)N3CCNCC3)N=C2N1C1CCCC1

Computed Properties

• Exact Mass: 449.253923g/mol
• Monoisotopic Mass: 449.253923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 107
• Molecular Weight: 449.5g/mol

Palbociclib 1-Hydroxyethyl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Palbociclib 1-Hydroxyethyl

Recent Advances in Palbociclib 1-Hydroxyethyl (CAS: 1376615-91-6) Research: A Comprehensive Review

Palbociclib 1-Hydroxyethyl (CAS: 1376615-91-6), a derivative of the well-known CDK4/6 inhibitor Palbociclib, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by the addition of a 1-hydroxyethyl group, exhibits unique pharmacokinetic and pharmacodynamic properties that make it a promising candidate for further development in oncology therapeutics. The following sections provide an in-depth analysis of the latest research findings, methodologies, and implications associated with this compound.

Recent studies have focused on the synthesis and characterization of Palbociclib 1-Hydroxyethyl, with particular emphasis on its improved solubility and bioavailability compared to its parent compound. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to confirm the structural integrity and purity of the compound. These studies have demonstrated that the 1-hydroxyethyl modification enhances the compound's stability in physiological conditions, thereby potentially improving its therapeutic efficacy.

In vitro and in vivo studies have further elucidated the mechanistic underpinnings of Palbociclib 1-Hydroxyethyl. Notably, the compound retains its ability to selectively inhibit CDK4/6, thereby inducing cell cycle arrest in cancer cells. However, the 1-hydroxyethyl moiety appears to confer additional benefits, such as reduced off-target effects and improved tissue penetration. These findings are particularly relevant for the treatment of hormone receptor-positive (HR+) breast cancer, where Palbociclib has already established itself as a first-line therapy.

Clinical implications of Palbociclib 1-Hydroxyethyl are currently under investigation. Preliminary data from animal models suggest that the compound may offer a superior safety profile, with reduced incidence of neutropenia—a common adverse effect associated with Palbociclib. Researchers are also exploring the potential for combination therapies, leveraging the enhanced pharmacokinetic properties of Palbociclib 1-Hydroxyethyl to improve outcomes in resistant or refractory cases.

Future research directions include large-scale clinical trials to validate the efficacy and safety of Palbociclib 1-Hydroxyethyl in human subjects. Additionally, efforts are underway to explore its applicability in other cancer types, such as glioblastoma and pancreatic cancer, where CDK4/6 inhibition has shown preliminary promise. The compound's unique properties also make it a candidate for further chemical modifications, potentially leading to the development of next-generation CDK4/6 inhibitors.

In conclusion, Palbociclib 1-Hydroxyethyl (CAS: 1376615-91-6) represents a significant advancement in the field of targeted cancer therapy. Its enhanced pharmacokinetic profile, coupled with retained CDK4/6 inhibitory activity, positions it as a promising candidate for future therapeutic applications. Continued research and clinical validation will be essential to fully realize its potential in improving patient outcomes.